Cas no 1700571-85-2 (4-(3-amino-2,2-dimethylcyclopropyl)benzonitrile)

• Product Name: 4-(3-amino-2,2-dimethylcyclopropyl)benzonitrile
• CAS No: 1700571-85-2
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6107575
• PubChem ID: 130488503
• Update Time: 2025-10-29

4-(3-amino-2,2-dimethylcyclopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-2,2-dimethylcyclopropyl)benzonitrile
• EN300-1858063
• 1700571-85-2

• Inchi： 1S/C12H14N2/c1-12(2)10(11(12)14)9-5-3-8(7-13)4-6-9/h3-6,10-11H,14H2,1-2H3
• InChI Key： OYNPFRYRYDNGPK-UHFFFAOYSA-N
• SMILES： NC1C(C2C=CC(C#N)=CC=2)C1(C)C

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(3-amino-2,2-dimethylcyclopropyl)benzonitrile

Comprehensive Overview of 4-(3-amino-2,2-dimethylcyclopropyl)benzonitrile (CAS No. 1700571-85-2): Properties, Applications, and Industry Insights

The chemical compound 4-(3-amino-2,2-dimethylcyclopropyl)benzonitrile (CAS No. 1700571-85-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This cyclopropyl-based benzonitrile derivative is characterized by its amino-functionalized dimethylcyclopropyl ring, which contributes to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role as a key intermediate in the development of novel bioactive molecules.

One of the most intriguing aspects of 4-(3-amino-2,2-dimethylcyclopropyl)benzonitrile is its stereochemical configuration, which influences its interactions with biological targets. The presence of both amino and nitrile functional groups allows for diverse chemical modifications, making it a valuable building block for drug discovery programs. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

From a synthetic perspective, the preparation of CAS 1700571-85-2 typically involves multistep organic synthesis with careful control of reaction conditions to preserve the integrity of the dimethylcyclopropyl moiety. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to improve the yield and purity of this compound. The growing demand for chiral amines in pharmaceutical manufacturing has further elevated interest in this structurally constrained amine derivative.

In the agrochemical sector, 4-(3-amino-2,2-dimethylcyclopropyl)benzonitrile has shown promise as a precursor for crop protection agents. Its rigid cyclopropyl structure may contribute to enhanced stability and bioavailability in plant systems. Researchers are investigating its potential to serve as a scaffold for next-generation pesticides with improved environmental profiles and reduced resistance development in target organisms.

The compound's physicochemical properties, including its solubility profile and thermal stability, make it suitable for various formulation approaches. Analytical characterization using HPLC-MS and NMR spectroscopy has confirmed its high purity and structural integrity, which are critical factors for industrial applications. Recent advancements in green chemistry have also explored more sustainable routes for producing this specialty chemical.

Market trends indicate growing interest in cyclopropane-containing compounds like 1700571-85-2, particularly in the context of fragment-based drug discovery and medicinal chemistry optimization. The compound's three-dimensional character offers advantages in addressing challenging biological targets compared to flat aromatic systems. This aligns with current industry priorities to develop novel molecular geometries that can overcome limitations of traditional drug scaffolds.

Quality control standards for 4-(3-amino-2,2-dimethylcyclopropyl)benzonitrile continue to evolve, with regulatory agencies emphasizing thorough impurity profiling and stability testing. The development of robust analytical methods for this compound supports its adoption in GMP-compliant manufacturing processes. These advancements address the pharmaceutical industry's need for high-quality intermediates with well-characterized properties.

Looking ahead, research directions for CAS 1700571-85-2 include exploration of its structure-activity relationships in various biological contexts and optimization of its synthetic accessibility. The compound's unique features position it as a potentially valuable tool for addressing current challenges in drug development and material science innovation. As understanding of its properties deepens, new applications are likely to emerge across multiple scientific disciplines.